Cas no 2361666-38-6 (Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1))

Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1) is a bicyclic amino acid derivative with a constrained ring structure, offering unique steric and electronic properties for research applications. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. The methyl ester group provides versatility for further synthetic modifications, while the bicyclo[3.1.0]hexane scaffold contributes to rigidity, potentially influencing conformational studies or ligand-receptor interactions. This compound is of interest in medicinal chemistry and peptide research, where its structural features may be leveraged to probe biological activity or optimize pharmacokinetic properties. Suitable for controlled laboratory use under standard protocols.
Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1) structure
2361666-38-6 structure
Product Name:Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1)
CAS No:2361666-38-6
MF:C9H16ClNO2
MW:205.681841850281
CID:5414151
PubChem ID:145867091
Update Time:2025-10-29

Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Z3713655844
    • EN300-7427731
    • Methyl 2-amino-2-(3-bicyclo[3.1.0]hexanyl)acetate;hydrochloride
    • 2361666-38-6
    • methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
    • Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1)
    • Inchi: 1S/C9H15NO2.ClH/c1-12-9(11)8(10)7-3-5-2-6(5)4-7;/h5-8H,2-4,10H2,1H3;1H
    • InChI Key: NBDKPYVLGBKSSN-UHFFFAOYSA-N
    • SMILES: C12C(C1)CC(C(N)C(OC)=O)C2.[H]Cl

Computed Properties

  • Exact Mass: 205.0869564g/mol
  • Monoisotopic Mass: 205.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7427731-0.05g
methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
2361666-38-6 95.0%
0.05g
$312.0 2025-03-11
Enamine
EN300-7427731-0.1g
methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
2361666-38-6 95.0%
0.1g
$466.0 2025-03-11
Enamine
EN300-7427731-0.25g
methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
2361666-38-6 95.0%
0.25g
$666.0 2025-03-11
Enamine
EN300-7427731-0.5g
methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
2361666-38-6 95.0%
0.5g
$1046.0 2025-03-11
Enamine
EN300-7427731-1.0g
methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
2361666-38-6 95.0%
1.0g
$1343.0 2025-03-11
Enamine
EN300-7427731-2.5g
methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
2361666-38-6 95.0%
2.5g
$2631.0 2025-03-11
Enamine
EN300-7427731-5.0g
methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
2361666-38-6 95.0%
5.0g
$3894.0 2025-03-11
Enamine
EN300-7427731-10.0g
methyl 2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetate hydrochloride
2361666-38-6 95.0%
10.0g
$5774.0 2025-03-11
1PlusChem
1P028LQ8-50mg
methyl2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetatehydrochloride,Mixtureofdiastereomers
2361666-38-6 95%
50mg
$448.00 2024-05-23
1PlusChem
1P028LQ8-100mg
methyl2-amino-2-{bicyclo[3.1.0]hexan-3-yl}acetatehydrochloride,Mixtureofdiastereomers
2361666-38-6 95%
100mg
$638.00 2024-05-23

Additional information on Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1)

Introduction to Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1) and Its CAS No. 2361666-38-6

Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1), with the CAS number 2361666-38-6, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of this compound features a bicyclic framework, which contributes to its unique chemical properties and reactivity. The presence of both an amino group and an ester function makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more accessible for various biochemical studies.

In recent years, there has been growing interest in the exploration of bicyclic compounds due to their potential as pharmacophores in drug design. The specific arrangement of atoms in Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1) allows for interactions with biological targets that may not be possible with linear or simpler cyclic structures. This has led to its investigation in various therapeutic areas.

One of the most promising applications of this compound is in the field of immunomodulation. Studies have shown that derivatives of this molecule can modulate immune responses by interacting with specific receptors and signaling pathways. This has opened up new avenues for the development of drugs that can enhance or suppress immune functions as needed. For instance, researchers have been exploring its potential use in treating autoimmune diseases where an overactive immune system causes damage to the body's own tissues.

Another area where this compound has shown promise is in anti-inflammatory therapy. Chronic inflammation is a underlying factor in many diseases, including cardiovascular disorders, arthritis, and certain types of cancer. The ability of Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1) to interact with inflammatory pathways has led to its incorporation into several preclinical studies aimed at developing novel anti-inflammatory agents.

The compound's structure also makes it a valuable scaffold for further chemical modifications. By introducing various functional groups or altering the core bicyclic system, chemists can generate libraries of derivatives with tailored properties. This approach is particularly useful in high-throughput screening programs where large numbers of compounds are tested for biological activity.

In addition to its pharmaceutical applications, this compound has found utility in materials science and industrial chemistry. Its unique structural features make it a candidate for developing new polymers or catalysts that exhibit unusual properties such as enhanced stability or reactivity under specific conditions.

The synthesis of Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed various synthetic routes that leverage different reagents and reaction conditions to streamline the process. These synthetic strategies are not only important for producing the compound on a laboratory scale but also for scaling up production for industrial applications.

The safety and handling of this compound are critical considerations in both research and industrial settings. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to prevent exposure and ensure safe handling practices are followed. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with the compound.

Quality control is another essential aspect of working with Bicyclo[3.1.0]hexane-3-acetic acid, α-amino-, methyl ester, hydrochloride (1:1). Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to verify the identity and purity of the compound before it is used in further studies or applications.

The future prospects for this compound are bright, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel therapeutics and materials based on this versatile molecule.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.